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Get Quote

Executive Summary

(1S)-Perindopril-d4 Benzyl Ester is a high-purity, stable isotope-labeled intermediate used
primarily in the synthesis of Perindopril-d4, a deuterated internal standard for the quantification
of the antihypertensive drug Perindopril. As the direct benzyl ester precursor to the active
pharmaceutical ingredient (API) analog, this compound plays a critical role in establishing
traceability in bioanalytical assays (LC-MS/MS) and investigating the reaction kinetics of ACE
inhibitor synthesis.

This guide details the physicochemical properties, synthetic pathways, and bioanalytical
applications of (1S)-Perindopril-d4 Benzyl Ester, designed for researchers in
pharmacokinetics and process chemistry.

Chemical Identity & Specifications

Unlike the commercially registered Perindopril-d4 (free acid), the benzyl ester intermediate is a
specialized research chemical and does not currently have a dedicated CAS number in public
registries. It is identified by its parent compound and isotopic modification.

Nomenclature & Registry Data
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Parameter Detail

Product Name (1S)-Perindopril-d4 Benzyl Ester

CAS Number Not Assigned (Custom Synthesis)
Parent CAS (Unlabeled) 122454-52-8 (Perindopril Benzyl Ester)
Final Drug CAS (Labeled) 1356929-58-2 (Perindopril-d4 Free Acid)

Benzyl (2S,3aS,7aS)-1-[(2S)-2-[[(1S)-1-
Chemical Name (IUPAC) (ethoxycarbonyl)butyllJamino]propanoyl-2,3,3,3-
d4]-octahydro-1H-indole-2-carboxylate

Molecular Formula C26H34D4aN20s
Molecular Weight ~462.61 g/mol (vs. 458.60 g/mol for unlabeled)
Isotopic Purity Typically = 99% Deuterium enrichment

Structural Characterization

The "d4" label is located on the alanyl moiety of the side chain.[1] Specifically, deuterium atoms
replace the protons on the methyl group (C3) and the alpha-carbon (C2) of the alanine residue.

e Label Position: 2,3,3,3-d4-alanyl[1]

o Stereochemistry: (2S, 3aS, 7aS) on the indole ring; (S) on the alanine and
ethoxycarbonylbutyl side chains.[2]

Synthesis & Isotopic Labeling Pathway[4]

The synthesis of (1S)-Perindopril-d4 Benzyl Ester follows a convergent pathway identical to
the industrial production of Perindopril, but utilizes a deuterated alanine derivative.[2] This
ensures the isotopic label is chemically stable and non-exchangeable under physiological
conditions.

Reaction Mechanism[5]

e Precursor A: (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid benzyl ester (The
"Heterocycle").
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e Precursor B: N-[(S)-1-ethoxycarbonyl-butyl]-(S)-alanine-d4 (The "Side Chain").

o Coupling: A peptide coupling reaction (using DCC/HOBH) links A and B to form the Benzyl
Ester.[2]

o Deprotection (Downstream): Catalytic hydrogenolysis removes the benzyl group to yield
Perindopril-d4.

Visualization: Synthesis Workflow

The following diagram illustrates the convergent synthesis and the role of the benzyl ester
intermediate.
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Figure 1: Synthetic pathway showing the convergence of the indole and deuterated side chain
to form the Benzyl Ester intermediate.

Applications in Drug Development[4][5][6]
Internal Standard for Bioanalysis (LC-MS/MS)

While Perindopril-d4 (free acid) is the standard for plasma quantification, the Benzyl Ester-d4 is
critical for:

o Process Impurity Profiling: Quantifying residual benzyl ester intermediate in the final drug
substance.

« Stability Studies: Monitoring the rate of ester hydrolysis in non-biological matrices (e.g.,
formulation stability).
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Experimental Protocol: Extraction & Analysis

When using this compound as an Internal Standard (1S) for quantifying the benzyl ester
impurity, follow this solid-phase extraction (SPE) workflow to ensure recovery.

Reagents:

e Solvent A: 0.1% Formic Acid in Water.

e Solvent B: Acetonitrile (LC-MS Grade).

e |S Stock: 1 mg/mL (1S)-Perindopril-d4 Benzyl Ester in Methanol.

Step-by-Step Workflow:

Spiking: Add 10 pL of IS Stock to 100 pL of sample matrix.

Precipitation: Add 300 pL cold Acetonitrile to precipitate proteins. Vortex for 30s.

Centrifugation: Spin at 10,000 x g for 10 min at 4°C.

Dilution: Transfer supernatant and dilute 1:1 with Water (to match initial mobile phase).

Injection: Inject 5 pL onto a C18 Column (e.g., 2.1 x 50 mm, 1.7 pum).

Visualization: LC-MS/MS Bioanalytical Workflow
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Figure 2: Bioanalytical workflow for utilizing Perindopril-d4 Benzyl Ester as an Internal
Standard.

Handling, Stability & Safety
Storage Conditions

o Temperature: Store at -20°C or lower.

o Atmosphere: Hygroscopic; store under inert gas (Argon or Nitrogen) to prevent moisture-
induced hydrolysis of the ester bond.

e Solubility: Soluble in Ethyl Acetate, Dichloromethane (DCM), Methanol, and DMSO.
Insoluble in water.
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Stability Warning

The benzyl ester moiety is susceptible to hydrolysis under alkaline conditions. Avoid storing in
buffers with pH > 7.5. Stock solutions in methanol are stable for up to 6 months at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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